Cas no 1334385-83-9 (Benzene-2,3,4,5,6-d5-diazonium Chloride)

• Product Name: Benzene-2,3,4,5,6-d5-diazonium Chloride
• CAS No: 1334385-83-9
• MF: C₆H₅ClN₂
• MW: 140.570299863815
• CID: 5057252
• Update Time: 2025-05-26

Benzene-2,3,4,5,6-d5-diazonium Chloride Chemical and Physical Properties

Names and Identifiers

• Benzene-2,3,4,5,6-d5-diazonium Chloride

• Inchi： 1S/C6H5N2.ClH/c7-8-6-4-2-1-3-5-6;/h1-5H;1H/q+1;/p-1
• InChI Key： CLRSZXHOSMKUIB-UHFFFAOYSA-M
• SMILES： [N+](C1C([H])=C([H])C([H])=C([H])C=1[H])#N.[Cl-]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Benzene-2,3,4,5,6-d5-diazonium Chloride

Introduction to Benzene-2,3,4,5,6-d5-diazonium Chloride (CAS No. 1334385-83-9)

Benzene-2,3,4,5,6-d5-diazonium Chloride, identified by its CAS number 1334385-83-9, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and organic chemistry. This deuterated derivative of benzene diazonium chloride is particularly valued for its role in synthetic chemistry and its potential applications in drug development.

The compound belongs to the class of diazonium salts, which are widely recognized for their utility in various chemical transformations. The introduction of deuterium atoms into the benzene ring enhances the compound's stability and purity, making it an attractive candidate for high-resolution NMR spectroscopy and other analytical techniques. These properties are crucial in the meticulous characterization of complex molecular structures.

In recent years, the demand for deuterated compounds has surged due to their importance in metabolic studies and the development of isotope-labeled pharmaceuticals. Benzene-2,3,4,5,6-d5-diazonium Chloride serves as a versatile intermediate in the synthesis of more complex molecules. Its unique structure allows for selective modifications at specific positions on the benzene ring, facilitating the creation of novel derivatives with tailored biological activities.

One of the most compelling aspects of this compound is its application in the synthesis of radiolabeled probes. The deuterium atoms can be easily exchanged with radioactive isotopes, enabling researchers to track molecular interactions and metabolic pathways with high precision. This has opened new avenues in drug discovery and diagnostic imaging.

The pharmaceutical industry has been particularly keen on exploring the potential of diazonium salts due to their reactivity and ease of functionalization. Benzene-2,3,4,5,6-d5-diazonium Chloride exemplifies this trend by offering a robust platform for constructing biologically active molecules. Its use in cross-coupling reactions has been instrumental in generating complex heterocyclic compounds that exhibit promising pharmacological properties.

Recent studies have highlighted the compound's role in developing antiviral and anticancer agents. The ability to introduce deuterium atoms at specific positions on the benzene ring allows for fine-tuning of molecular properties such as lipophilicity and metabolic stability. These factors are critical in determining the efficacy and safety of therapeutic agents.

The synthetic methodologies involving Benzene-2,3,4,5,6-d5-diazonium Chloride have been refined over the years to ensure high yields and purity. Advances in catalytic systems and reaction optimization have made it possible to produce this compound on both laboratory and industrial scales. This accessibility has democratized its use among researchers worldwide.

In addition to its pharmaceutical applications, this compound has found utility in materials science. The unique electronic properties of deuterated diazonium salts make them suitable for designing advanced materials with applications in electronics and optoelectronics. These materials exhibit enhanced stability and performance under various conditions.

The environmental impact of using deuterated compounds has also been a point of interest. The incorporation of deuterium atoms can influence reaction pathways and product distributions, potentially leading to greener synthetic processes. This aligns with the growing emphasis on sustainable chemistry practices.

Future research directions may explore the use of Benzene-2,3,4,5,6-d5-diazonium Chloride in developing new catalysts and ligands for asymmetric synthesis. The ability to modulate electronic properties through deuterium substitution offers exciting possibilities for creating enantiomerically pure compounds without relying on chiral auxiliaries.

In conclusion, Benzene-2,3,4,5,6-d5-diazonium Chloride (CAS No. 1334385-83-9) is a multifaceted compound with significant implications across multiple scientific disciplines. Its role in pharmaceutical synthesis, radiolabeling techniques, and materials science underscores its importance as a building block for innovation. As research continues to uncover new applications for this compound, its relevance is expected to grow even further.